Cas no 344798-49-8 (Nonanoic acid, 3-methyl-4-oxo-, ethyl ester)

Nonanoic acid, 3-methyl-4-oxo-, ethyl ester structure
344798-49-8 structure
Product Name:Nonanoic acid, 3-methyl-4-oxo-, ethyl ester
CAS No:344798-49-8
MF:C12H22O3
MW:214.301284313202
CID:2823067
PubChem ID:11435845
Update Time:2024-03-01

Nonanoic acid, 3-methyl-4-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • ethyl 3-methyl-4-oxononanoate
    • Nonanoic acid, 3-methyl-4-oxo-, ethyl ester
    • 3-Methyl-4-oxononanoic acid ethyl ester
    • Inchi: 1S/C12H22O3/c1-4-6-7-8-11(13)10(3)9-12(14)15-5-2/h10H,4-9H2,1-3H3
    • InChI Key: SMJQOCFRGMBQGT-UHFFFAOYSA-N
    • SMILES: O=C(CCCCC)C(C)CC(=O)OCC

Computed Properties

  • Exact Mass: 214.15689456g/mol
  • Monoisotopic Mass: 214.15689456g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 9
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 43.4
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